7-(4-Chlorophenyl)-2-ethyl[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile

• IUPAC Name: 7-(4-chlorophenyl)-2-ethyl-[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile
• InChI: InChI=1S/C15H11ClN4/c1-2-14-18-15-13(9-17)12(7-8-20(15)19-14)10-3-5-11(16)6-4-10/h3-8H,2H2,1H3
• InChI Key: OLQULCXTQSWWNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CC(=C(C2=N1)C#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C15H11ClN4
• Molecular Weight: 282.73 g/mol

Description

The compound “7-(4-Chlorophenyl)-2-ethyl[1,2,4]triazolo[1,5-a]pyridine-8-carbonitrile” is a heterocyclic compound. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The triazole ring is fused with a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The compound also has a chlorophenyl group, an ethyl group, and a carbonitrile group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazole and pyridine rings, along with the attached groups. The electron-withdrawing nature of the carbonitrile group and the electronegativity of the nitrogen atoms in the triazole ring could potentially influence the compound’s reactivity.

Chemical Reactions Analysis

Triazole compounds are known to participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, participate in nucleophilic and electrophilic substitution reactions, and undergo various transformations under acidic or basic conditions.

Scientific Research Applications

Material Sciences

Beyond medicine, TP finds applications in material sciences:

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Agriculture

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Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. It could also be interesting to explore its interactions with various biological targets and evaluate its potential as a lead compound in drug discovery.